2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)oxy)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(2-methyl-6-pyrazol-1-ylpyrimidin-4-yl)oxy-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C17H14F3N5O2/c1-11-22-14(25-8-4-7-21-25)9-16(23-11)27-10-15(26)24-13-6-3-2-5-12(13)17(18,19)20/h2-9H,10H2,1H3,(H,24,26)
• InChI Key: GUXFBZPEPDKPCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OCC(=O)NC2=CC=CC=C2C(F)(F)F)N3C=CC=N3
• Molecular Formula: C17H14F3N5O2
• Molecular Weight: 377.32 g/mol

Description

2-((2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl)oxy)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C17H14F3N5O2 and its molecular weight is 377.327. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

A study by Al-Sanea et al. (2020) focused on the design, synthesis, and in vitro cytotoxic activity of certain derivatives of the compound, highlighting its potential as an anticancer agent. The synthesized compounds exhibited appreciable cancer cell growth inhibition against eight cancer cell lines, including HOP-92, NCI-H226, and MDA-MB-468, suggesting their promising role in cancer therapy (Al-Sanea et al., 2020).

Antimicrobial Activity

Bondock et al. (2008) synthesized new heterocycles incorporating the antipyrine moiety, derived from a similar chemical structure, and evaluated their antimicrobial activity. This study provides evidence of the compound's potential application in developing new antimicrobial agents (Bondock et al., 2008).

Antioxidant Activity

Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives and investigated their antioxidant activity. The study found significant antioxidant properties in the synthesized compounds, which could be valuable in pharmaceutical applications where oxidative stress plays a critical role (Chkirate et al., 2019).

Material Science and Coordination Chemistry

Novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives were studied by Chkirate et al. (2019) for their effect on self-assembly processes due to hydrogen bonding and their antioxidant activity. These findings have implications for the development of new materials and catalysts in coordination chemistry (Chkirate et al., 2019).

Neuroinflammation Imaging

A study by Damont et al. (2015) focused on novel pyrazolo[1,5-a]pyrimidines as ligands for the translocator protein 18 kDa (TSPO), a marker of neuroinflammation. The study synthesized and evaluated the in vitro biological activity of these derivatives, highlighting their potential as molecular probes for neuroinflammatory processes (Damont et al., 2015).